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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pathophysiology of caerulein-

induced chronic pancreatitis, a widely utilized experimental model. It details the experimental

protocols, summarizes key quantitative data, and illustrates the core signaling pathways

involved in the initiation and progression of this disease model.

Introduction to the Caerulein-Induced Chronic
Pancreatitis Model
Chronic pancreatitis is a progressive inflammatory disease characterized by irreversible

damage to the pancreas, leading to fibrosis, acinar cell loss, and both exocrine and endocrine

insufficiency[1][2]. The caerulein-induced model of chronic pancreatitis is a well-established

and reproducible animal model that recapitulates many of the key histopathological features of

the human disease[3]. Caerulein, a decapeptide analogue of cholecystokinin (CCK), when

administered in supramaximal doses, causes hyperstimulation of pancreatic acinar cells,

leading to cellular injury, inflammation, and, with repeated administration, the development of

chronic changes including fibrosis[4][5]. This model is instrumental in investigating the

molecular mechanisms of chronic pancreatitis and for the preclinical evaluation of novel

therapeutic agents.
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Experimental Protocols for Induction of Chronic
Pancreatitis
The induction of chronic pancreatitis using caerulein typically involves repeated intraperitoneal

injections. The following protocols are commonly employed:

Protocol 1: Caerulein-Induced Chronic Pancreatitis

Animal Model: C57BL/6 mice are frequently used[1][6].

Caerulein Administration: Mice receive intraperitoneal (i.p.) injections of caerulein at a dose

of 50 µg/kg[1][2].

Injection Schedule: Injections are administered hourly for a total of 6-7 hours on two days per

week[1][2].

Duration: The treatment regimen is typically continued for 10 weeks to establish chronic

pancreatitis with significant fibrosis[1][2].

Protocol 2: Ethanol and Caerulein-Induced Chronic Pancreatitis

This modified protocol is used to model alcohol-induced chronic pancreatitis:

Animal Model: Male C57BL/6 mice[6].

Ethanol Administration: Mice are given intraperitoneal injections of ethanol (3 g/kg; 30% v/v)

to sensitize the pancreas[6].

Caerulein Administration: Concurrently or subsequently, mice receive i.p. injections of

caerulein (50 µg/kg)[6].

Duration: This combined treatment is typically carried out for six weeks[6].

Experimental Workflow

The following diagram outlines a typical experimental workflow for studying caerulein-induced

chronic pancreatitis.
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Start: Acclimatization of Animals

Induction of Chronic Pancreatitis
(e.g., 10 weeks of caerulein injections)

Euthanasia and Sample Collection
(Blood and Pancreatic Tissue)

Biochemical Analysis
(Serum Amylase, Lipase)

Histopathological Analysis
(H&E, Sirius Red Staining)

Molecular Analysis
(qRT-PCR, Western Blot, IHC)

Data Analysis and Interpretation

End: Pathophysiological Insights
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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